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Introduction
The cyclic GMP-AMP synthase (cGAS)-stimulator of interferon genes (STING) signaling

pathway is a critical component of the innate immune system, responsible for detecting

cytosolic DNA, a danger signal associated with pathogenic infections and cellular damage.[1]

[2][3] Activation of this pathway leads to the production of type I interferons (IFN-I) and other

pro-inflammatory cytokines, orchestrating a robust immune response.[2][4] Given its central

role in immunity, the cGAS-STING pathway is a key area of investigation for autoimmune

diseases, cancer immunotherapy, and infectious diseases.[5][6][7][8] This guide provides a

detailed technical overview of the core mechanisms of the cGAS-STING pathway, quantitative

data on its key interactions, detailed experimental protocols, and visualizations to facilitate a

deeper understanding for research and drug development professionals.
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The canonical cGAS-STING signaling cascade is initiated by the detection of double-stranded

DNA (dsDNA) in the cytoplasm and culminates in the transcriptional activation of immune

response genes.

Cytosolic DNA Sensing by cGAS: The enzyme cyclic GMP-AMP synthase (cGAS) is the

primary sensor of cytosolic dsDNA.[3] In its inactive state, cGAS is autoinhibited.[9] Upon

binding to dsDNA, cGAS undergoes a significant conformational change, forming a 2:2

complex with the DNA.[1][10] This structural rearrangement activates its enzymatic function.

[10][11]

cGAMP Synthesis: Activated cGAS catalyzes the synthesis of cyclic GMP-AMP (cGAMP)

from ATP and GTP.[1][10] The cGAMP produced by mammalian cGAS has a unique 2'-5'

phosphodiester linkage, distinguishing it from bacterial cyclic dinucleotides.[2]

STING Activation: cGAMP acts as a second messenger, binding to the STING protein, which

is primarily localized on the endoplasmic reticulum (ER) membrane.[4][9] cGAMP binding

induces a conformational change in the STING dimer, leading to its activation.[9][12]

STING Trafficking: Activated STING translocates from the ER to the ER-Golgi intermediate

compartment (ERGIC) and then to the Golgi apparatus in a process requiring COPII

vesicles.[9][12][13][14] This trafficking is a critical step for downstream signaling.

TBK1 Recruitment and Activation: In the Golgi, STING serves as a scaffold to recruit and

activate TANK-binding kinase 1 (TBK1).[15][16] The oligomerization of STING is crucial for

the recruitment and subsequent trans-autophosphorylation and activation of TBK1.[15]

IRF3 and NF-κB Activation: Activated TBK1 phosphorylates the transcription factor Interferon

Regulatory Factor 3 (IRF3).[17] Phosphorylation of STING at specific residues, such as

Ser366, creates a docking site for IRF3, facilitating its phosphorylation by TBK1.[6][15]

Phosphorylated IRF3 then dimerizes and translocates to the nucleus.[7][18][19]

Concurrently, the STING pathway can also lead to the activation of the NF-κB transcription

factor, although the mechanism is less clearly defined.[2]

Gene Transcription: In the nucleus, IRF3 dimers and activated NF-κB bind to their respective

DNA response elements in the promoters of target genes, driving the transcription of type I

interferons (e.g., IFN-β) and other pro-inflammatory cytokines and chemokines.[2][4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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